Cas no 1955539-87-3 (4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride)

• Product Name: 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride
• CAS No: 1955539-87-3
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD29991999
• CID: 4631463
• PubChem ID: 122150041
• Update Time: 2025-07-25

4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylmorpholine-2-carboxylic acid hydrochloride
• 4,6-dimethylmorpholine-2-carboxylic acid;hydrochloride
• Z2515239229
• 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride

• MDL： MFCD29991999
• Inchi： 1S/C7H13NO3.ClH/c1-5-3-8(2)4-6(11-5)7(9)10;/h5-6H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： MNKXWFXGKGCCDM-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)CN(C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 49.8

Additional information on 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride

Comprehensive Overview of 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride (CAS No. 1955539-87-3)

4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride (CAS No. 1955539-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its morpholine backbone and carboxylic acid functionality, is widely utilized in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its unique structural properties and potential in drug development.

The morpholine ring system is a common motif in medicinal chemistry, known for enhancing solubility and bioavailability. The addition of dimethyl groups at the 4 and 6 positions, along with the carboxylic acid moiety, further modifies the compound's reactivity and interaction with biological targets. The hydrochloride salt form improves stability and handling, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride has surged, driven by its role in the synthesis of novel therapeutics. Topics such as green chemistry, sustainable synthesis, and AI-driven drug discovery have become hot trends, and this compound aligns well with these advancements. Its compatibility with modern synthetic techniques, including flow chemistry and catalysis, makes it a valuable building block for innovative research.

One of the most frequently searched questions related to this compound is: "What are the applications of 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride in drug development?" The answer lies in its versatility as an intermediate. It is often employed in the preparation of peptide mimetics, enzyme inhibitors, and other pharmacologically active molecules. Its structural features allow for fine-tuning of drug properties, such as potency and selectivity.

Another trending topic is the cost-effectiveness and scalability of producing such compounds. With the rise of generic pharmaceuticals and biosimilars, efficient synthesis routes for intermediates like 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride are in high demand. Researchers are exploring microwave-assisted synthesis and continuous manufacturing to optimize production processes.

From a regulatory perspective, the compound is not classified as hazardous, making it accessible for widespread use in research and development. However, proper handling and storage are essential to maintain its integrity. The CAS No. 1955539-87-3 serves as a unique identifier, ensuring accurate sourcing and compliance with global chemical databases.

In summary, 4,6-Dimethylmorpholine-2-carboxylic acid hydrochloride is a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its relevance to drug discovery, green synthesis, and process optimization underscores its importance in the scientific community. As innovation continues to drive the chemical and pharmaceutical sectors, this compound will undoubtedly remain a key player in advancing cutting-edge solutions.